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Molecular Identification and Properties

The table below summarizes the key identifying information and calculated physicochemical properties for

But-3-ynal [1].

Property Description

CAS Registry Number 52844-23-2

Molecular Formula C₄H₄O

Molecular Weight 68.07 g/mol

IUPAC Name but-3-ynal

SMILES C#CCC=O

InChI Key OGQNOIVDVXRWRE-UHFFFAOYSA-N

Boiling Point 82 °C (under standard atmospheric conditions)

Ionization Energy 9.85 eV [1] [2]
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Discovery and Synthesis

But-3-ynal lacks a well-documented discovery timeline, but its synthetic utility became prominent alongside

advances in acetylene chemistry during the mid-20th century [1]. Early reports in the 1970s described its

formation via oxidation of 3-butyn-1-ol using pyridinium chlorochromate [1].

Reported Synthesis Methods

The following table outlines several known synthetic routes to But-3-ynal [1].

Synthesis Method
Key Starting
Material(s)

Brief Description

From 1-Bromo-2-butyne 1-Bromo-2-butyne Reacting with a suitable base to yield But-3-ynal

through an elimination reaction.

Hydrolysis of Butyne
Derivatives

Terminal alkyne

derivatives

Hydrolysis under acidic conditions to produce the

corresponding aldehyde.

Sonogashira Coupling Aryl halide, alkyne Coupling reactions to form substituted butynals.

Detailed Experimental Protocol: From 3-Butyn-1-ol

This protocol is based on the early reported method of oxidizing 3-butyn-1-ol [1].

Objective: To synthesize But-3-ynal via oxidation of 3-butyn-1-ol.
Materials:

3-Butyn-1-ol
Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)
Celite

Standard laboratory equipment (round-bottom flask, stirrer, filtration setup)
Safety Considerations: This reaction should be conducted in a fume hood. PCC is a strong oxidant

and a potential irritant. Appropriate personal protective equipment (PPE) including gloves and safety
glasses is mandatory.
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a stir bar, dissolve 3-butyn-1-ol in a
minimal amount of anhydrous DCM.

Oxidation: Add a stoichiometric amount of pyridinium chlorochromate to the solution and stir at
room temperature.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting
material is consumed.

Work-up: Filter the reaction mixture through a pad of Celite to remove the black chromium
salts. Wash the Celite pad thoroughly with DCM.

Concentration: Concentrate the combined filtrate under reduced pressure to obtain crude But-
3-ynal.
Purification: Purify the crude product by distillation to isolate pure But-3-ynal.

Synthesis of But-3-ynal from 3-Butyn-1-ol

Key Reactivity and Applications

The combination of a terminal alkyne and an aldehyde group makes But-3-ynal a valuable bifunctional

building block [1]. Its key reactions include:

Nucleophilic addition at the carbonyl carbon [1]
Catalytic hydrogenation to form saturated or partially saturated aldehydes [1]

Metal-catalyzed couplings, such as the Sonogashira reaction, which is widely used to form
carbon-carbon bonds with aryl or vinyl halides [1] [3]

Participation in annulation reactions to construct complex heterocycles, as demonstrated in the
synthesis of pyridine derivatives [3]

Research and Safety Notes

Research Use Only: But-3-ynal is exclusively intended for research and is not designed for human

or veterinary therapeutic use [1].
Safety Data: Specific toxicological data and detailed handling protocols were not available in the

search results. It is essential to consult the relevant Safety Data Sheet (SDS) and conduct a thorough
risk assessment before working with this compound.

Stability: The compound may be susceptible to oxidation and polymerization due to its conjugated
system and should be stored under an inert atmosphere at low temperatures.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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